N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide

• IUPAC Name: N-[2-(oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide
• InChI: InChI=1S/C11H15N3O2/c1-2-11(15)13-10-3-5-12-14(10)7-9-4-6-16-8-9/h2-3,5,9H,1,4,6-8H2,(H,13,15)
• InChI Key: YXCIVXWRPMJURY-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CC=NN1CC2CCOC2
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol

Description

N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a heterocyclic compound that has a pyrazole ring and an amide group.

Mechanism of Action

The mechanism of action of N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide is not fully understood. However, studies have suggested that this compound may act by inhibiting the activity of enzymes or by binding to specific receptors in cells. Further research is needed to fully understand the mechanism of action of this compound.
Biochemical and Physiological Effects:
N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide has been reported to have biochemical and physiological effects. Studies have shown that this compound has antimicrobial and antifungal properties. It has also been reported to have anticancer properties by inducing apoptosis in cancer cells. Furthermore, this compound has been studied for its potential use in catalytic applications and as a fluorescent probe for detecting metal ions in biological systems.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide in lab experiments include its potential applications in various fields, such as antimicrobial, antifungal, and anticancer research. Furthermore, this compound has been studied for its potential use in catalytic applications and as a fluorescent probe for detecting metal ions in biological systems. However, the limitations of using this compound in lab experiments include the need for further research to fully understand its mechanism of action and the potential toxicity of this compound.

Future Directions

There are several future directions for research on N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide. These include:
1. Further studies to fully understand the mechanism of action of this compound.
2. Studies to investigate the potential toxicity of this compound.
3. Research to explore the potential use of this compound in catalytic applications.
4. Studies to investigate the potential use of this compound as a fluorescent probe for detecting metal ions in biological systems.
5. Further studies to investigate the potential applications of this compound in antimicrobial, antifungal, and anticancer research.
In conclusion, N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide is a chemical compound that has potential applications in various fields. This compound has been studied for its antimicrobial, antifungal, and anticancer properties. Furthermore, it has been studied for its potential use in catalytic applications and as a fluorescent probe for detecting metal ions in biological systems. Further research is needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide involves the reaction of 3-methyl-1-phenyl-1H-pyrazol-5-amine with 3-chloroprop-2-enoyl chloride in the presence of triethylamine. This reaction results in the formation of N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide. This synthesis method has been reported in the literature and has been used by researchers to obtain this compound for further studies.

Scientific Research Applications

N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide has been studied for its potential applications in various fields. This compound has been reported to have antimicrobial, antifungal, and anticancer properties. It has also been studied for its potential use as a ligand in metal complexes for catalytic applications. Furthermore, this compound has been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems.